N-[(4-chlorophenyl)methyl]-N'-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide
• InChI: InChI=1S/C18H26ClN3O2/c1-17(2)9-14(10-18(3,4)22-17)21-16(24)15(23)20-11-12-5-7-13(19)8-6-12/h5-8,14,22H,9-11H2,1-4H3,(H,20,23)(H,21,24)
• InChI Key: KUVRPTKHDIPXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C(=O)NCC2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H26ClN3O2
• Molecular Weight: 351.9 g/mol

Description

N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide is a complex organic compound that belongs to the class of oxamides This compound is characterized by the presence of a 4-chlorophenyl group, a tetramethylpiperidinyl group, and an oxamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide typically involves the reaction of 4-chlorobenzylamine with 2,2,6,6-tetramethylpiperidine in the presence of an oxalyl chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the oxalyl chloride. The general reaction scheme is as follows:

Step 1: 4-chlorobenzylamine is reacted with oxalyl chloride to form the corresponding acyl chloride intermediate.

Step 2: The acyl chloride intermediate is then reacted with 2,2,6,6-tetramethylpiperidine to form the final oxamide product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxamides with different oxidation states.

Reduction: Reduction reactions can convert the oxamide group to amine or other reduced forms.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxamides with higher oxidation states, while reduction may produce amines.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[(4-chlorophenyl)methyl]cyclopentanamine: This compound shares the 4-chlorophenyl group but has a different amine structure.

Benzenamine, 4-chloro-N-methyl-: Similar in having a 4-chlorophenyl group but differs in the rest of the structure.

Uniqueness

N-[(4-chlorophenyl)methyl]-N’-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide is unique due to its combination of a 4-chlorophenyl group and a tetramethylpiperidinyl group linked by an oxamide bond. This unique structure imparts specific chemical and biological properties that are distinct from other similar compounds.